Cas no 56894-97-4 (2-Propynoic acid, 3-(5-methoxy-2-naphthalenyl)-)

• Product Name: 2-Propynoic acid, 3-(5-methoxy-2-naphthalenyl)-
• CAS No: 56894-97-4
• MF: C₁₄H₁₀O₃
• MW: 226.227404117584
• CID: 347497
• PubChem ID: 21504079
• Update Time: 2025-04-19

2-Propynoic acid, 3-(5-methoxy-2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propynoic acid, 3-(5-methoxy-2-naphthalenyl)-
• 3-(5-methoxynaphthalen-2-yl)prop-2-ynoic acid
• DTXSID20615150
• YEGWXMWQTWHJTL-UHFFFAOYSA-N
• 5-methoxynaphth-2-ylpropiolic acid
• 5-methoxynaphth-2-yl propiolic acid
• 56894-97-4
• SCHEMBL11811078

• Inchi： 1S/C14H10O3/c1-17-13-4-2-3-11-9-10(5-7-12(11)13)6-8-14(15)16/h2-5,7,9H,1H3,(H,15,16)
• InChI Key： YEGWXMWQTWHJTL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C2C=C(C#CC(=O)O)C=CC2=1

Computed Properties

• Exact Mass: 226.063
• Monoisotopic Mass: 226.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53